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Compound of Interest

Compound Name: Tin(1V) chromate

Cat. No.: B13751816

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling hazardous materials such as Tin(IV) chromate. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a safe and compliant laboratory environment.

Tin(IV) chromate (Sn(CrO4)2) is a compound that combines the hazards of both tin and
hexavalent chromium.[1][2][3][4] Hexavalent chromium compounds are known carcinogens,
skin sensitizers, and can cause severe irritation to the respiratory tract.[5][6][7][8] Therefore,
stringent safety protocols must be followed to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of Tin(IV)
chromate. The following table summarizes the required PPE for handling this compound.
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PPE Category Item Specifications and Use

Tightly fitting safety goggles
are mandatory to protect
against splashes and dust. A
] Safety Goggles and Face ) )
Eye and Face Protection —_ face shield should be worn in
ie

conjunction with goggles when
there is a significant risk of

facial exposure.[9]

Butyl rubber, nitrile rubber, or
Viton gloves are
) ] ] recommended.[5] Gloves
Hand Protection Chemical-Resistant Gloves )
should be inspected before
each use and changed

immediately if contaminated.

A flame-retardant lab coat

should be worn at all times.
] Laboratory Coat and ] ] ]
Body Protection ] ] For tasks with a higher risk of
Chemical-Resistant Apron ) )
splashes, a chemical-resistant

apron is also required.

A full-face respirator with a

P100 filter is recommended,

especially when handling the

) ) ] powder form or when

Respiratory Protection NIOSH-Approved Respirator ) )

engineering controls are

insufficient to maintain

exposure below the

permissible limit.[5]

Quantitative Data Summary

The following tables provide key quantitative data for Tin(IV) chromate and the relevant
exposure limits for hexavalent chromium compounds.

Physical and Chemical Properties of Tin(IV) Chromate
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Property Value

Chemical Formula Sn(Cr0O4)2
Molecular Weight 350.70 g/mol [1]
CAS Number 10101-75-4[1][2]

Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))

Regulatory Body Exposure Limit Notes

OSHA (PEL) 5 pg/ms3 (8-hour TWA) Permissible Exposure Limit.[7]

Recommended Exposure

Limit. NIOSH considers all
NIOSH (REL) 1 pg/m3 (10-hour TWA) Cr(VI) compounds to be

potential occupational

carcinogens.[7][8]

0.001 mg/m3 (8-hour TWA) for o
ACGIH (TLV) ) Threshold Limit Value.[5][10]
insoluble Cr(VI) compounds

Experimental Protocol: General Handling of Tin(1V)
Chromate

As no specific experimental protocols involving Tin(IV) chromate were cited, this section
provides a detailed, generalized methodology for its safe handling in a laboratory setting.

1. Preparation and Engineering Controls:
» Designate a specific area for handling Tin(IV) chromate.

e Ensure a certified chemical fume hood is operational and used for all manipulations of the

compound.

» Verify that an eyewash station and safety shower are readily accessible and have been
recently tested.
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2. Donning of Personal Protective Equipment (PPE):

o Before entering the designated handling area, don all required PPE as outlined in the table
above.

e Ensure gloves are properly fitted and have no visible defects.

3. Weighing and Transfer:

o Conduct all weighing and transfer operations within the chemical fume hood.

e Use a disposable weighing boat or paper to avoid contamination of the balance.
+ Handle the compound gently to minimize the generation of airborne dust.

4. Post-Handling Procedures:

o Decontaminate all surfaces and equipment that may have come into contact with Tin(IV)
chromate using a damp cloth or sponge. Do not dry sweep.

» Dispose of all contaminated disposable materials as hazardous waste.
 Remove PPE in the designated doffing area, ensuring not to cross-contaminate.
e Wash hands thoroughly with soap and water after removing gloves.

Spill Response Plan

In the event of a Tin(IV) chromate spill, a clear and immediate response is crucial to mitigate
exposure and environmental contamination.
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Caption: Workflow for responding to a Tin(IV) chromate spill.
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Disposal Plan

All waste containing Tin(IV) chromate, including contaminated PPE, spill cleanup materials,
and empty containers, must be disposed of as hazardous waste.

1. Waste Collection:

o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

e Do not mix Tin(IV) chromate waste with other waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

2. Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "Tin(IV)
chromate," and the associated hazards (e.g., "Toxic," "Carcinogen™).

3. Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
away from incompatible materials.

4. Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of this material down the drain or in regular
trash.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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